Cas no 2301394-32-9 (2-(3-Fluoro-3-methylazetidin-1-yl)acetonitrile)

• Product Name: 2-(3-Fluoro-3-methylazetidin-1-yl)acetonitrile
• CAS No: 2301394-32-9
• MF: C₆H₉FN₂
• MW: 128.147464513779
• CID: 6794582
• PubChem ID: 154729200
• Update Time: 2024-09-13

2-(3-Fluoro-3-methylazetidin-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-Fluoro-3-methylazetidin-1-yl)acetonitrile
• 2301394-32-9
• 2-(3-fluoro-3-methyl-azetidin-1-yl)acetonitrile

• Inchi： 1S/C6H9FN2/c1-6(7)4-9(5-6)3-2-8/h3-5H2,1H3
• InChI Key： HQTWJKOKMHMSMD-UHFFFAOYSA-N
• SMILES： FC1(C)CN(CC#N)C1

Computed Properties

• Exact Mass: 128.07497646g/mol
• Monoisotopic Mass: 128.07497646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 27Ų